Cas no 34650-68-5 (2-Bromo-1-cyclopropyl-2-phenylethanone (>85%))

• Product Name: 2-Bromo-1-cyclopropyl-2-phenylethanone (>85%)
• CAS No: 34650-68-5
• MF: C₁₁H₁₁BrO
• MW: 239.108442544937
• CID: 1061413
• Update Time: 2025-10-29

2-Bromo-1-cyclopropyl-2-phenylethanone (>85%) Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-cyclopropyl-2-phenylethanone
• 2-Bromo-1-cyclopropyl-2-phenylethanone (>85%)

• Inchi： 1S/C11H11BrO/c12-10(11(13)9-6-7-9)8-4-2-1-3-5-8/h1-5,9-10H,6-7H2
• InChI Key： FOCQHQYRBCPPIP-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC=CC=1)C(C1CC1)=O

Additional information on 2-Bromo-1-cyclopropyl-2-phenylethanone (>85%)

2-Bromo-1-cyclopropyl-2-phenylethanone (CAS No. 34650-68-5): A Comprehensive Overview

2-Bromo-1-cyclopropyl-2-phenylethanone, also known by its CAS number 34650-68-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom, a cyclopropyl group, and a phenyl group attached to a ketone functional group. The presence of these substituents makes it a versatile molecule with potential applications in drug design and organic synthesis.

The synthesis of 2-Bromo-1-cyclopropyl-2-phenylethanone has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic techniques and asymmetric synthesis have enabled the preparation of this compound with high purity and enantiomeric excess. These developments are particularly important for its use in pharmaceutical research, where stereochemistry plays a critical role in determining biological activity.

In terms of chemical properties, 2-Bromo-1-cyclopropyl-2-phenylethanone exhibits interesting reactivity due to the electron-withdrawing effects of the bromine atom and the strained cyclopropane ring. Studies have shown that this compound can undergo various transformations, including nucleophilic additions, eliminations, and cyclizations, making it a valuable building block in organic synthesis. Its ability to participate in these reactions has been leveraged in the development of novel drug candidates and advanced materials.

The biological activity of 2-Bromo-1-cyclopropyl-2-phenylethanone has also been a focal point of recent research. Preclinical studies have demonstrated that this compound possesses potent anti-inflammatory and antioxidant properties, suggesting its potential as a therapeutic agent. Additionally, investigations into its interactions with cellular receptors have provided insights into its mechanism of action, further highlighting its promise in drug discovery.

In conclusion, 2-Bromo-1-cyclopropyl-2-phenylethanone (CAS No. 34650-68-5) is a multifaceted compound with diverse applications in organic chemistry and pharmacology. Its unique structure, reactivity, and biological properties make it an invaluable tool for researchers seeking to develop innovative solutions in these fields. As ongoing studies continue to uncover new aspects of its behavior, this compound is poised to play an increasingly important role in scientific advancements.